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Compound of Interest

4-Chloro-5-iodo-1-methyl-1H-
Compound Name:

pyrazole
CAS No.: 1516855-00-7
Cat. No.: B2355180

Get Quote

Executive Summary & Chemical Profile

Objective: Safe containment, segregation, and destruction of 4-Chloro-5-iodo-1-methyl-1H-
pyrazole (CsH4CIlIN2). Core Directive: This compound must be managed as Halogenated
Organic Waste. Under no circumstances should it be combined with non-halogenated solvents
or disposed of via municipal drainage.[1]

Chemical Identity & Hazard Class:
e Functional Groups: Pyrazole ring, Alkyl (Methyl), Halogens (Chlorine, lodine).
¢ Physical State: Typically an off-white to yellow solid.
o Key Hazards (GHS):
o H315/H319: Skin and Eye Irritant.[2]

o H335: Respiratory Irritant (Dust/Vapor).[2][3]

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b2355180#bc-rfq
https://www.benchchem.com/product/b2355180/docs?utm_src=pdf-body#4-chloro-5-iodo-1-methyl-1h-pyrazole-operational-disposal-safety-guide
https://www.benchchem.com/product/b2355180/docs?utm_src=pdf-body#4-chloro-5-iodo-1-methyl-1h-pyrazole-operational-disposal-safety-guide
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://store.apolloscientific.co.uk/storage/msds/OR61421_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR61421_msds.pdf
https://volochem.s3-us-west-1.amazonaws.com/sds/VOLO10008_SDS_USEN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2355180?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o H302/H312: Harmful if swallowed or in contact with skin (based on halogenated pyrazole
analogs).

o Combustion Hazard: Thermal decomposition releases toxic Hydrogen Chloride (HCI),
Hydrogen lodide (HI), and Nitrogen Oxides (NOX).

The "Self-Validating" Disposal Protocol

As a Senior Application Scientist, | advocate for "Self-Validating" workflows—systems where
the next step cannot proceed unless the previous step is correct. This prevents the most
common lab accident: incompatible waste mixing.

Phase 1. Waste Characterization & Segregation

Validation Step: Does the waste contain any liquid solvent?
e |IF SOLID (Pure Substance/Contaminated Debris): Proceed to Stream A.

e |IF LIQUID (Dissolved in Solvent): Proceed to Stream B.

Feature Stream A: Solid Waste Stream B: Liquid Waste
Wide-mouth HDPE (High- Amber Glass or HDPE Solvent

Container Type Density Polyethylene) jar with Carboy (if compatible with
screw top. solvent).

"Halogenated Solvents"

) "Halogenated Solids" Label Carboy. NEVER mix with
Segregation Rule
mandatory. Acetone/Ethanol waste
streams.

. Check pH. If acidic (<4),
Ensure no free liquids are

Validation Check o neutralize or use a dedicated
present. If wet, add vermiculite. o
"Acidic Halogenated" stream.

Phase 2: Packaging & Labeling (The 3-Point Check)

Before sealing any container, perform the 3-Point Check:
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 lodine Flag: The label must explicitly state "Contains Organic lodine." (lodinated compounds
can corrode standard incinerator scrubbers if not flagged for high-temp burn).

e No Oxidizers: Confirm no strong oxidizers (e.g., peroxides, permanganates) are in the same
container. Pyrazoles can react vigorously with oxidizers.

e Vapor Tight: Cap must be torque-sealed. If the compound is volatile or lachrymatory, apply
Parafilm over the cap.

Phase 3: Final Handoff

¢ Destruction Method: High-Temperature Incineration (1100°C+) with acid gas scrubbing.

o RCRA Classification (US): Not specifically listed (P/U list), but characteristic of D001 (if
ignitable solvent used) or Halogenated Organic N.O.S. (Not Otherwise Specified).

Operational Workflow Diagram

The following logic flow ensures compliance with EPA/RCRA and CLP regulations.
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Waste Generation:
4-Chloro-5-iodo-1-methyl-1H-pyrazole

Physical State Check

STREAM A: Solid/Debris STREAM B: Solution
(Gloves, Weigh Boats, Pure Solid) (Dissolved in DCM, EtOAc, etc.)
Container: Wide-Mouth HDPE Container: Halogenated Solvent Carboy
Add Vermiculite if damp (Red Can/Tag)

MANDATORY LABELING:
1. Full Chemical Name

2. Check 'Halogenated'
3. Flag 'Contains lodine'

Satellite Accumulation Area
(Secondary Containment)

EHS/Waste Vendor Pickup

Destruction: High-Temp Incineration

Click to download full resolution via product page
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Figure 1: Decision matrix for the segregation and disposal of halogenated pyrazole
intermediates.

Emergency Response (Spill Procedures)
Scenario: Benchtop spill of solid powder (~500mg).

o Secure: Alert nearby personnel. Don PPE (Nitrile gloves x2, Safety Goggles, Lab Coat).

» Contain: Do not dry sweep (generates dust).[2] Cover the spill with a wet paper towel
(dampened with water or ethanol) to prevent aerosolization.

o Clean: Scoop the damp material into a wide-mouth jar. Wipe the area with a soap/water
solution.[2][3][4][5]

o Dispose: Place all cleanup materials (gloves, towels) into the Solid Halogenated Waste bin.
Scenario: Skin Exposure.

e Flush: Immediately wash with soap and water for 15 minutes. lodine compounds can absorb;
do not use ethanol on skin (increases absorption).

o Report: Consult SDS and Safety Officer.

References & Authority

o National Research Council (US) Committee on Hazardous Substances in the
Laboratory.Prudent Practices in the Laboratory: Handling and Management of Chemical
Hazards. National Academies Press, 2011.

o U.S. Environmental Protection Agency (EPA).Resource Conservation and Recovery Act
(RCRA) Orientation Manual: Hazardous Waste Identification. (Regulations regarding F-list
halogenated solvents and characteristic waste).

¢ PubChem.Compound Summary: 4-lodo-1-methyl-1H-pyrazole (Analog). National Library of
Medicine. (Used for SAR-based hazard extrapolation).
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¢ Occupational Safety and Health Administration (OSHA).Hazard Communication Standard:
Labels and Pictograms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. braun.matse.illinois.edu [braun.matse.illinois.edu]

e 2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

¢ 3. volochem.s3-us-west-1.amazonaws.com [volochem.s3-us-west-1.amazonaws.com]
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¢ To cite this document: BenchChem. [4-Chloro-5-iodo-1-methyl-1H-pyrazole: Operational
Disposal & Safety Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2355180/docs#4-chloro-5-iodo-1-methyl-1h-pyrazole-
operational-disposal-safety-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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